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An In-Depth Technical Guide to the Molecular Weight and Physical Properties of 2-
Chloroethcathinone Hydrochloride (2-CEC HCI)

Introduction

2-Chloroethcathinone hydrochloride (2-CEC HCI), known by the synonym 2-CEC, is an
analytical reference standard structurally classified as a synthetic cathinone. As a member of
this broad class of psychoactive substances, its characterization is of significant interest to
researchers in forensic chemistry, toxicology, and drug development. The position of the
chlorine atom on the phenyl ring significantly influences its chemical properties and analytical
profile compared to its isomers (e.g., 3-CEC and 4-CEC). This guide provides a comprehensive
overview of the fundamental molecular and physical properties of 2-CEC HCI, coupled with
detailed protocols for its analytical characterization. The physiological and toxicological
properties of this compound are not fully known, underscoring the importance of foundational
chemical data for further research. This document is intended for professionals in research and
forensic science who require precise and reliable data for identification and quantification
purposes.
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Chemical and Molecular Identity

The fundamental identity of a compound is established by its molecular formula, weight, and
systematic nomenclature. This information is critical for stoichiometric calculations,
interpretation of mass spectrometry data, and regulatory documentation.

» IUPAC Name: 1-(2-chlorophenyl)-2-(ethylamino)propan-1-one, monohydrochloride
e Synonyms: 2-CEC
e CAS Number: 879660-23-8

The hydrochloride salt form enhances the compound's stability and solubility in aqueous media,
making it suitable for analytical standard preparation.

Molecular Formula and Weight

The molecular weight is a cornerstone physical property derived from the molecular formula. It
is essential for preparing solutions of known concentration and is the basis for mass
spectrometry analysis.

Property Value Source(s)

Molecular Formula C11H14CINO « HCI

248.2 g/mol (also reported as

Formula Weight
248.15 and 248.149 g/mol )

Molecular Formula (Free Base) Ci11H14CINO

Molecular Weight (Free Base) 211.69 g/mol

Physical and Chemical Properties

The physical properties of a substance dictate its handling, storage, and the selection of
appropriate analytical techniques. For 2-CEC HCI, these properties are characteristic of a
synthetic cathinone salt.
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Property Observation Source(s)

A crystalline solid; Off-white

Appearance
powder
) >98% (as an analytical
Purity
reference standard)
] ] Not Determined /
Melting Point )
Undetermined
Boiling Point Undetermined
. > 5 years (when stored
Stability
properly)
Storage -20°C, desiccated

Expert Insight: The lack of a determined melting point in the available literature is a notable
data gap. While related cathinones have reported melting points, it is scientifically unsound to
extrapolate this data to 2-CEC HCI due to the significant influence of isomeric and substituent
differences on crystal lattice energy. Researchers should determine this property
experimentally via techniques like Differential Scanning Calorimetry (DSC) or traditional melting

point apparatus.

Solubility Profile

Solubility is a critical parameter for sample preparation, dictating the choice of solvents for
analytical techniques such as chromatography and spectroscopy. The hydrochloride form of 2-
CEC imparts solubility in polar solvents.
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Solubility (at specified

Solvent . Source(s)
conditions)

DMSO 30 mg/mL

Ethanol 30 mg/mL

DMF 12.5 mg/mL

PBS (pH 7.2) 10 mg/mL

Causality in Experimental Choices: The selection of deuterated solvents for NMR analysis is
directly guided by this solubility data. The high solubility in DMSO makes DMSO-ds a viable
option, while its solubility in agueous buffers supports the use of D20, as seen in published
analytical monographs. For chromatographic methods, the high solubility in ethanol and DMSO
suggests that methanol and acetonitrile would also be effective solvents for preparing stock
solutions.

Analytical Characterization Workflow

A multi-technique approach is required for the unambiguous identification and characterization
of 2-CEC HCI. The typical workflow involves spectroscopic and chromatographic methods to
confirm the structure and purity.
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Sample Reception & Preparation
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&:onﬂ rmation

LC-MS Analysis
(Provides molecular ion & purity)

Click to download full resolution via product page

Caption: Analytical workflow for the characterization of 2-CEC HCI.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within the molecule,
specifically related to the chromophore (the substituted benzene ring).

e Amax: 211, 246, 290 nm

Protocol Trustworthiness: These absorbance maxima are characteristic of the 2-
chlorophenylpropan-1-one structure. Any significant deviation from these values in a sample
purported to be 2-CEC HCI would indicate the presence of impurities or a different isomeric
structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR is the gold standard for structural elucidation, providing detailed information about the
chemical environment of each proton in the molecule.

Experimental Protocol: *H NMR of 2-Chloroethcathinone HCI
e Sample Preparation:

o Rationale: To obtain a high-resolution spectrum, the analyte must be fully dissolved in a
deuterated solvent to avoid large solvent-proton signals.

o Procedure: Accurately weigh and dissolve approximately 17 mg of 2-CEC HCl in 1 mL of
deuterium oxide (D20). Add a small amount of a reference standard such as 3-
(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (TSP) for chemical shift referencing (o
=0.00 ppm).

e Instrument Parameters (based on a 400 MHz spectrometer):

o Rationale: The parameters are chosen to ensure all relevant proton signals are captured
with adequate resolution and signal-to-noise, and to allow for accurate quantification if an
internal standard is used.

o Pulse Angle: 90°
o Spectral Width: A range sufficient to cover -3 ppm to 13 ppm.

o Delay Between Pulses (Relaxation Delay): 45 seconds. A long delay is crucial for fully
relaxed protons, which is essential for accurate integration and quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful hyphenated technique that separates the analyte from volatile impurities
and provides a characteristic retention time and mass fragmentation pattern for identification.

Experimental Protocol: GC-MS of 2-Chloroethcathinone

e Sample Preparation:
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o Rationale: The analyte is typically analyzed as its free base for better volatility and
chromatographic performance. A base extraction is performed to convert the HCI salt to

the free base.

o Procedure: Prepare a solution of ~5 mg/mL of 2-CEC HCI. Perform a liquid-liquid
extraction into an organic solvent like chloroform (CHCIs) after basifying the aqueous

layer.

¢ Instrument & Conditions:

o Rationale: The chosen column and temperature program are designed to provide good
separation and peak shape for cathinone-class compounds.

o GC Column: HP-5MS (or equivalent), 30 m x 0.25 mm x 0.25 pm. This is a common,
robust, non-polar column suitable for a wide range of analytes.

o Carrier Gas: Helium at a constant flow of 1.5 mL/min.
o Injector Temperature: 280°C.
o Oven Program:
1. Initial temperature: 100°C, hold for 1.0 min.
2. Ramp: Increase to 280°C at 12°C/min.
3. Hold: Maintain 280°C for 9.0 min.
o Injection: 1 pL with a split ratio of 25:1.
e Mass Spectrometer Parameters:

o Rationale: Standard electron ionization (El) at 70 eV is used to generate reproducible
fragmentation patterns that can be compared to spectral libraries.

o MS Source Temperature: 230°C.

o MS Quadrupole Temperature: 150°C.
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o Scan Range: 30-550 amu.

o Reported Retention Time: 7.215 min under these conditions.

Synthesis Pathway Overview

Understanding the synthesis of 2-CEC HCI provides insight into potential impurities that may be
present in illicit or unpurified samples. Substituted cathinones are often synthesized via a two-
step process from a corresponding propiophenone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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